Cas no 70326-37-3 (3-Benzoylthiazolidine-2-thione)
3-Benzoylthiazolidine-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzoylthiazolidine-2-thione
- 3-BENZOYLTHIAZOLIDINE-2-THION
- phenyl-(2-sulfanylidene-1,3-thiazolidin-3-yl)methanone
- 3-Benzoyl-2-thiazolidinethione
- Phenyl(2-thioxo-3-thiazolidinyl)methanone
- N-Benzoylthiazolidine-2-thione
- BAS 00124942
- 2-Thiazolidinethione, 3-benzoyl-
- Phenyl(2-thioxothiazolidin-3-yl)methanone
- Phenyl-(2-thioxo-thiazolidin-3-yl)-methanone
- 3-BENZOYL-1,3-THIAZOLIDINE-2-THIONE
- MLS000523699
- HMS2384I03
- STK371256
- SMR000122772
- 70326-37-3
- B3571
- phenyl(2-thioxo-1,3-thiazolidin-3-yl)methanone
- MFCD00457448
- CS-0269738
- DTXSID60356999
- DB-204144
- SR-01000314849-1
- AS-62705
- AKOS005445658
- CHEMBL1304296
- SR-01000314849
- SCHEMBL2685197
- ALBB-028313
- T71249
- EN300-302578
-
- MDL: MFCD00457448
- Inchi: 1S/C10H9NOS2/c12-9(8-4-2-1-3-5-8)11-6-7-14-10(11)13/h1-5H,6-7H2
- InChI Key: NWKQMWLTQNBOHI-UHFFFAOYSA-N
- SMILES: S1C(N(C(C2C=CC=CC=2)=O)CC1)=S
Computed Properties
- Exact Mass: 223.01300
- Monoisotopic Mass: 223.01255626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 77.7
Experimental Properties
- Color/Form: Powder
- Density: 1.39
- Melting Point: 108.0 to 112.0 deg-C
- PSA: 77.70000
- LogP: 2.09840
3-Benzoylthiazolidine-2-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80923-5mg |
3-Benzoylthiazolidine-2-thione |
70326-37-3 | 98.0% | 5mg |
¥200 | 2021-05-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152407-1g |
3-Benzoylthiazolidine-2-thione |
70326-37-3 | 98% | 1g |
¥340.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152407-5g |
3-Benzoylthiazolidine-2-thione |
70326-37-3 | 98% | 5g |
¥1399.90 | 2023-09-04 | |
| Chemenu | CM159896-10g |
3-Benzoyl-1,3-thiazolidine-2-thione |
70326-37-3 | 97% | 10g |
$343 | 2021-08-05 | |
| TRC | B209760-50mg |
3-Benzoylthiazolidine-2-thione |
70326-37-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B209760-100mg |
3-Benzoylthiazolidine-2-thione |
70326-37-3 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B209760-500mg |
3-Benzoylthiazolidine-2-thione |
70326-37-3 | 500mg |
$ 185.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B834788-1g |
3-Benzoylthiazolidine-2-thione |
70326-37-3 | 98% | 1g |
351.90 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B3571-1g |
3-Benzoylthiazolidine-2-thione |
70326-37-3 | 98.0%(GC) | 1g |
¥390.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B3571-5g |
3-Benzoylthiazolidine-2-thione |
70326-37-3 | 98.0%(GC) | 5g |
¥1495.0 | 2022-05-30 |
3-Benzoylthiazolidine-2-thione Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-Benzoylthiazolidine-2-thione
Introduction to 3-Benzoylthiazolidine-2-thione (CAS No: 70326-37-3)
3-Benzoylthiazolidine-2-thione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number 70326-37-3, belongs to the thiazolidine class of molecules, which are known for their broad spectrum of biological interactions. The presence of both a benzoyl group and a thione moiety in its structure imparts distinct reactivity and functional characteristics, making it a valuable scaffold for drug discovery and development.
The molecular structure of 3-Benzoylthiazolidine-2-thione consists of a five-membered ring containing sulfur and oxygen atoms, with a benzoyl substituent attached to the second carbon atom of the ring and a thione group at the third position. This arrangement creates a molecule with potential for diverse interactions with biological targets, including enzymes and receptors. The benzoyl group can participate in hydrogen bonding and hydrophobic interactions, while the thione moiety can exhibit redox activity, which is particularly relevant in the context of developing therapeutics for neurological and inflammatory disorders.
In recent years, there has been growing interest in thiazolidine derivatives as pharmacological agents due to their ability to modulate various biological pathways. Studies have demonstrated that compounds within this class can exhibit anti-inflammatory, analgesic, and even anticancer properties. The specific configuration of 3-Benzoylthiazolidine-2-thione makes it an intriguing candidate for further investigation, particularly in the context of its potential role as an intermediate in the synthesis of more complex drug molecules.
One of the most compelling aspects of 3-Benzoylthiazolidine-2-thione is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop novel compounds with enhanced pharmacological profiles. For instance, modifications to the benzoyl group or the thione moiety can alter the compound's solubility, bioavailability, and target specificity. This flexibility is crucial in the drug discovery process, where optimizing these parameters is essential for achieving therapeutic efficacy.
Recent advancements in computational chemistry have also facilitated the exploration of 3-Benzoylthiazolidine-2-thione's potential applications. Molecular modeling studies have provided insights into how this compound might interact with specific biological targets at the atomic level. These simulations have helped researchers predict binding affinities and identify key residues involved in molecular recognition. Such findings are invaluable for guiding experimental design and accelerating the development of lead compounds.
The synthesis of 3-Benzoylthiazolidine-2-thione presents another area of interest for synthetic chemists. The compound can be prepared through multi-step organic reactions that involve cyclization, condensation, and functional group transformations. The development of efficient synthetic routes not only ensures a stable supply of the compound for research purposes but also allows for modifications that could enhance its pharmacological properties. Recent publications have highlighted novel synthetic strategies that improve yield and purity, making 3-Benzoylthiazolidine-2-thione more accessible for industrial applications.
From a therapeutic perspective, 3-Benzoylthiazolidine-2-thione has shown promise in preclinical studies targeting various diseases. Its ability to interact with biological macromolecules suggests potential applications in treating conditions such as arthritis, where modulating inflammatory responses is key. Additionally, its structural features may make it useful in developing treatments for neurodegenerative disorders, where redox-sensitive compounds are being explored as potential therapeutics.
The safety profile of 3-Benzoylthiazolidine-2-thione is another critical consideration in its development as a pharmaceutical agent. Preliminary toxicology studies have indicated that the compound exhibits moderate toxicity at high concentrations but remains relatively well-tolerated at lower doses. Further research is needed to fully characterize its safety profile, including long-term exposure effects and potential side reactions. However, these initial findings suggest that 3-Benzoylthiazolidine-2-thione could be a viable candidate for further clinical investigation.
In conclusion, 3-Benzoylthiazolidine-2-thione (CAS No: 70326-37-3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it an attractive scaffold for developing new therapeutics. As research continues to uncover new applications and synthetic methods for this compound, 3-Benzoylthiazolidine-2-thione is poised to play an important role in future medical advancements.
70326-37-3 (3-Benzoylthiazolidine-2-thione) Related Products
- 88884-16-6(2H-1,3-Thiazine-2-thione, 3-benzoyltetrahydro-)
- 88884-20-2(2H-1,3-Thiazine-2-thione, tetrahydro-3-(4-methylbenzoyl)-)
- 10574-69-3(3-Benzyl-2-sulfanylidene-1,3-thiazolidin-4-one)
- 134821-23-1(3-(3-chlorobenzoyl)-1,3-thiazolidine-2-thione)
- 134821-22-0(3-(4-methoxybenzoyl)-1,3-thiazolidine-2-thione)
- 6287-87-2(Carbamodithioic acid,benzoyl-, ethyl ester (9CI))
- 74834-46-1(3-(4-bromobenzoyl)-1,3-thiazolidine-2-thione)
- 134821-21-9(3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione)
- 77929-24-9(3,3'-(1,3-PHENYLENEDICARBONYL)BIS-2-THIAZOLIDINETHIONE)
- 65439-57-8(2-Thiazolidinethione, 3-(4-chlorobenzoyl)-)